methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate

• IUPAC Name: methyl 3-[[2-(6-fluoroindol-1-yl)acetyl]amino]propanoate
• InChI: InChI=1S/C14H15FN2O3/c1-20-14(19)4-6-16-13(18)9-17-7-5-10-2-3-11(15)8-12(10)17/h2-3,5,7-8H,4,6,9H2,1H3,(H,16,18)
• InChI Key: GSHDEWQPXRYRCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)CN1C=CC2=C1C=C(C=C2)F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

Methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as AF64394 and has been found to have a mechanism of action that makes it a promising candidate for the treatment of several diseases.

Mechanism of Action

The mechanism of action of methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate involves the inhibition of the enzyme phosphodiesterase 4 (PDE4). This enzyme is responsible for the breakdown of cyclic adenosine monophosphate (cAMP), which is a signaling molecule involved in several cellular processes. By inhibiting PDE4, methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate increases the levels of cAMP, leading to the activation of several signaling pathways that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), leading to its anti-inflammatory effects. It has also been found to reduce the production of prostaglandins, which are involved in pain and inflammation, leading to its analgesic effects. Additionally, it has been found to induce apoptosis in cancer cells, leading to its anti-tumor effects.

Advantages and Limitations for Lab Experiments

Methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also has a well-defined mechanism of action, making it a useful tool for studying the signaling pathways involved in inflammation, pain, and cancer. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate. One direction is to further investigate its anti-inflammatory and analgesic effects, particularly in animal models of inflammatory and pain-related diseases. Another direction is to study its anti-tumor effects in more detail, including its potential use in combination with other anti-cancer drugs. Additionally, the development of more soluble derivatives of this compound could improve its potential therapeutic applications.

Scientific Research Applications

Methyl N-[(6-fluoro-1H-indol-1-yl)acetyl]-beta-alaninate has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related diseases. Additionally, it has been found to have anti-tumor activity, making it a potential candidate for cancer treatment.